Cas no 107195-00-6 (TRIETHYLANILINE)
TRIETHYLANILINE structure
Product Name:TRIETHYLANILINE
CAS No:107195-00-6
MF:C12H19N
MW:177.28596329689
CID:106284
PubChem ID:14794118
Update Time:2025-04-18
TRIETHYLANILINE Chemical and Physical Properties
Names and Identifiers
-
- TRIETHYLANILINE
- 2,3,4-triethylaniline
- DTXSID70564124
- 107195-00-6
- SCHEMBL396164
- triethylaminobenzene
-
- Inchi： 1S/C12H19N/c1-4-9-7-8-12(13)11(6-3)10(9)5-2/h7-8H,4-6,13H2,1-3H3
- InChI Key： UDKALKQPQOUJFX-UHFFFAOYSA-N
- SMILES： NC1=CC=C(CC)C(CC)=C1CC
Computed Properties
- Exact Mass: 177.151749610g/mol
- Monoisotopic Mass: 177.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26Ų
TRIETHYLANILINE Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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